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Compound of Interest

Compound Name: Boc-Trp(Boc)-Pro-OH
Cat. No.: B14072366
Get Quote
\ J

Document Control:

o Subject: N-alpha-t-Butoxycarbonyl-N-in-t-butoxycarbonyl-L-tryptophyl-L-proline
e CAS Number: 1432793-75-3[1]

» Classification: Specialized Peptide Intermediate / Protected Dipeptide

¢ Version: 1.0 (Research & Development Grade)

Part 1: Chemical Identity & Physicochemical Profile

This compound is a dipeptide building block characterized by "double-Boc" protection. It carries
a tert-butoxycarbonyl (Boc) group on the N-alpha amine and a second Boc group on the indole
nitrogen of the Tryptophan residue. This specific protection strategy is engineered to suppress
alkylation side-reactions during synthesis.

Substance ldentification
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Parameter

Specification

Chemical Name

Boc-Trp(Boc)-Pro-OH

N-alpha-Boc-N-in-Boc-L-Trp-L-Pro-OH; Boc-L-

Synonyms .
Tryptophan(Boc)-L-Proline

CAS Number 1432793-75-3

Molecular Formula C26H35N307

Molecular Weight 501.57 g/mol

Physical State

White to off-white lyophilized powder

Solubility

Soluble in DMF, DMSO, Methanol; Sparingly

soluble in Water

Purity Grade

Typically =298% (HPLC) for peptide synthesis

applications

Structural Visualization

The following diagram illustrates the "Double-Boc" architecture. Note the protection on the

Indole ring (Side Chain), which is critical for stability but requires specific scavenging protocols

during removal.
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Figure 1: Structural schematic of Boc-Trp(Boc)-Pro-OH highlighting the dual acid-labile

protecting groups.

Part 2: Hazard Identification & Risk Assessment

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b14072366/docs?utm_src=pdf-body-img#technical-assessment-safety-protocol-boc-trp-boc-pro-oh
https://www.benchchem.com/product/b14072366/docs?utm_src=pdf-body#technical-assessment-safety-protocol-boc-trp-boc-pro-oh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14072366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

While specific toxicological data for this exact dipeptide sequence is limited, its safety profile is
derived from its constituent amino acids and the properties of Boc-protected intermediates. It
should be handled with Universal Precautions for bioactive peptides.

GHS Classification (Derived)

 Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

o H317: May cause an allergic skin reaction (Sensitizer Note: Tryptophan derivatives can
occasionally induce sensitization).

Critical Health Effects

 Inhalation: Dust may irritate the mucous membranes and upper respiratory tract.

o Skin Contact: Potential for contact dermatitis. The lipophilic nature of the Boc groups
facilitates dermal absorption relative to free amino acids.

o Chronic Risks: As a bioactive peptide intermediate, long-term exposure effects are not fully
determined. Treat as a potential immunogen.

Part 3: Handling, Storage, & Stability Protocols
Storage Integrity

The stability of the N-in-Boc (Indole-Boc) group is the limiting factor. While more stable than the
Formyl group in base, it is strictly acid-labile.

o Temperature: Store at -20°C (Long term) or 2-8°C (Short term).
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o Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent oxidation of the Tryptophan
indole moiety, even though the Boc group provides some oxidative shielding.

e Desiccation: Hygroscopic. Keep tightly sealed in a desiccator. Allow bottle to warm to room
temperature before opening to prevent condensation.

Solubilization for Synthesis

o Preferred Solvent: Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).
o Concentration: Typical coupling concentrations range from 0.1 M to 0.5 M.

» Avoid: Protic solvents (water/methanol) during long-term storage of solutions, as trace acidity
can lead to slow Boc removal.

Part 4: Technical Application — Deprotection &
Scavenging

The Core Challenge: The primary technical risk with this molecule is the Deprotection Step.[2]
When treated with Trifluoroacetic Acid (TFA), both Boc groups are removed simultaneously.
This releases two equivalents of tert-butyl cations per molecule.

Risk: Without adequate scavengers, these carbocations will attack the electron-rich Indole ring
(now free), leading to irreversible tert-butylation of the Tryptophan side chain (mass shift +56
Da).

Optimized Deprotection Workflow

Do not use standard "Reagent A" (95% TFA). You must use a high-scavenger cocktail.
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Component Ratio (v/v) Function
TFA 90% Acidolytic cleavage agent
. ] Primary cation scavenger
TIS (Triisopropylsilane) 5% -
(Critical)
Water 2.5% Hydrolysis of potential esters
Thiol scavenger for Trp
DODT or EDT 2.5%

protection

Note: EDT (Ethanedithiol) is malodorous but highly effective for Trp-containing peptides. DODT
(3,6-Dioxa-1,8-octanedithiol) is a less odorous alternative.

Logical Workflow Diagram

The following diagram details the causality of the deprotection chemistry and the necessity of

the scavenger cocktail.
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Figure 2: Reaction pathway showing the critical role of scavengers in preventing permanent
chemical modification during deprotection.

Part 5: Emergency Response Protocols

+ Eye Contact: Flush eyes with water for 15 minutes, lifting eyelids. The acidic nature of
hydrolysis products requires immediate irrigation.
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» Skin Contact: Wash with soap and water. Do not use solvents (ethanol/DMSO) to wash skin,
as this may increase transdermal absorption of the peptide.

o Spill Cleanup:

(¢]

Wear nitrile gloves and P95 respirator.

[¢]

Dampen spill with wet paper towel to prevent dust.

[¢]

Sweep/wipe up and place in hazardous waste container (Chemical Incineration).

[e]

Clean area with 10% bleach solution to degrade peptide biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Assessment & Safety Protocol: Boc-Trp(Boc)-
Pro-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b14072366/docs#technical-assessment-safety-
protocol-boc-trp-boc-pro-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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